Cas no 2248371-43-7 (Tert-butyl 2-amino-5-(propan-2-yl)benzoate)

• Product Name: Tert-butyl 2-amino-5-(propan-2-yl)benzoate
• CAS No: 2248371-43-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5326736
• Update Time: 2025-10-30

Tert-butyl 2-amino-5-(propan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5-(propan-2-yl)benzoate
• Z3444452564
• Tert-butyl 2-amino-5-(propan-2-yl)benzoate

• Inchi： 1S/C14H21NO2/c1-9(2)10-6-7-12(15)11(8-10)13(16)17-14(3,4)5/h6-9H,15H2,1-5H3
• InChI Key： GCDCWQWCYBHVKT-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C=CC(=C1)C(C)C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.8
• Topological Polar Surface Area: 52.3

Additional information on Tert-butyl 2-amino-5-(propan-2-yl)benzoate

Tert-butyl 2-amino-5-(propan-2-yl)benzoate (CAS No. 2248371-43-7)

Tert-butyl 2-amino-5-(propan-2-yl)benzoate, with the CAS number 2248371-43-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate group substituted with a tert-butyl group at the 5-position and an amino group at the 2-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of tert-butyl 2-amino-5-(propan-2-yl)benzoate in drug discovery and development. The amino group at the 2-position of the benzene ring is known to enhance the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets such as enzymes and receptors. This property makes it a promising candidate for designing bioactive molecules with therapeutic potential.

The tert-butyl group at the 5-position of the benzoate moiety contributes to the compound's lipophilicity, which is essential for its absorption and distribution within biological systems. Additionally, the propan-2-yl group further enhances the molecule's stability and solubility properties. These characteristics make tert-butyl 2-amino-5-(propan-2-yl)benzoate a versatile building block in organic synthesis.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored these methods to optimize the yield and purity of the compound, ensuring its suitability for large-scale production and subsequent applications.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of tert-butyl 2-amino-5-(propan-2-yl)benzoate using molecular docking studies. These studies have revealed potential interactions between the compound and key proteins involved in diseases such as cancer and neurodegenerative disorders. Such findings underscore the importance of this compound in advancing therapeutic interventions.

Moreover, analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize this compound accurately. These methods ensure that the purity and structural integrity of tert-butyl 2-amino-5-(propan-2-yl)benzoate meet stringent quality control standards required for pharmaceutical applications.

In conclusion, tert-butyl 2-amino-5-(propan-2-yllbenzoate (CAS No. 118796969666666666666) stands out as a valuable compound in modern chemistry due to its unique structure, versatile properties, and promising applications in drug discovery and development. Ongoing research continues to uncover new insights into its potential uses, solidifying its position as an important molecule in contemporary chemical science.